Cas no 701292-96-8 (1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester)

1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester structure
701292-96-8 structure
Product Name:1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester
CAS No:701292-96-8
MF:C8H9N3O2
MW:179.175961256027
CID:557307
Update Time:2024-03-05

1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 2-cyano-4-methyl-, ethyl ester
    • 1H-Imidazole-4-carboxylic acid, 2-cyano-5-methyl-, ethyl ester (9CI)
    • 2-Cyano-5-methyl-3H-imidazole-4-carboxylicacid ethyl ester
    • 1H-Imidazole-4-carboxylic acid, 2-cyano-5-methyl-, ethyl ester (9CI)
    • 1H-Imidazole-5-carboxylic acid, 2-cyano-4-methyl-, ethyl ester
    • Inchi: 1S/C8H9N3O2/c1-3-13-8(12)7-5(2)10-6(4-9)11-7/h3H2,1-2H3,(H,10,11)
    • InChI Key: AIUYNVLWDRHBTI-UHFFFAOYSA-N
    • SMILES: C1(C#N)NC(C(OCC)=O)=C(C)N=1

Computed Properties

  • Exact Mass: 179.06957
  • Monoisotopic Mass: 179.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8A^2

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 347.1±34.0 °C(Predicted)
  • PSA: 78.77
  • pka: 8.10±0.10(Predicted)
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